Cas no 898780-71-7 (1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one)

• Product Name: 1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one
• CAS No: 898780-71-7
• MF: C₁₅H₂₀OS
• MW: 248.383703231812
• MDL: MFCD03843247
• CID: 868499
• PubChem ID: 24725962
• Update Time: 2025-04-19

1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-(2-methylsulfanylphenyl)propan-1-one
• CYCLOPENTYL 2-(2-THIOMETHYLPHENYL)ETHYL KETONE
• DTXSID30644355
• SCHEMBL13964136
• 1-Cyclopentyl-3-[2-(methylsulfanyl)phenyl]propan-1-one
• 898780-71-7
• AKOS016021401
• MFCD03843247

• MDL： MFCD03843247
• Inchi： 1S/C15H20OS/c1-17-15-9-5-4-8-13(15)10-11-14(16)12-6-2-3-7-12/h4-5,8-9,12H,2-3,6-7,10-11H2,1H3
• InChI Key： FCCJHIMOZQSWLD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCC(C1CCCC1)=O

Computed Properties

• Exact Mass: 248.12300
• Monoisotopic Mass: 248.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.10040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers